Cas no 1039741-61-1 (5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione)

• Product Name: 5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione
• CAS No: 1039741-61-1
• MF: C₁₄H₂₂N₄O₃
• MW: 294.349
• CID: 2603943
• PubChem ID: 936651
• Update Time: 2025-10-20

5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione Chemical and Physical Properties

Names and Identifiers

• 5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione
• 1039741-61-1
• 5-[N-[(1S,2S)-2-Aminocyclohexyl]-C-methylcarbonimidoyl]-6-hydroxy-1,3-dimethylpyrimidine-2,4-dione
• DTXSID301116792
• 5-(1-{[(1S,2S)-2-aminocyclohexyl]amino}ethylidene)-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• 5-[1-[[(1S,2S)-2-Aminocyclohexyl]amino]ethylidene]-1,3- dimethyl-2,4,6-(1H,3H,5H)pyrimidinetrione,99%e.e.

• Inchi： InChI=1S/C14H22N4O3/c1-8(16-10-7-5-4-6-9(10)15)11-12(19)17(2)14(21)18(3)13(11)20/h9-10,19H,4-7,15H2,1-3H3/t9-,10-/m0/s1
• InChI Key： IODXVTIQJBDEFL-UWVGGRQHSA-N
• SMILES： CC(=NC1CCCCC1N)C2=C(N(C(=O)N(C2=O)C)C)O

Computed Properties

• Exact Mass: 294.16919058g/mol
• Monoisotopic Mass: 294.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione

Comprehensive Overview of 5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione (CAS No. 1039741-61-1)

The compound 5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione, with the CAS No. 1039741-61-1, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclohexyl and pyrimidinetrione moieties, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has shown increasing interest in small-molecule inhibitors and modulators, which are critical for understanding disease mechanisms. The 5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione stands out due to its potential role in modulating key biological targets. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the efficacy of novel compounds. The compound's CAS No. 1039741-61-1 is frequently searched in databases like PubChem and ChemSpider, reflecting its relevance in modern research.

The structural complexity of 5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione offers insights into its potential interactions with biological systems. The presence of the aminocyclohexyl group suggests possible applications in central nervous system (CNS) disorders, a hot topic in neuroscience research. Additionally, the pyrimidinetrione core is reminiscent of other bioactive molecules, making it a candidate for further exploration in metabolic disorders and inflammatory diseases.

From a synthetic chemistry perspective, the preparation of 5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione involves sophisticated techniques, including stereoselective synthesis and catalytic hydrogenation. These methods are crucial for ensuring the compound's purity and enantiomeric excess, which are vital for pharmacological studies. The compound's CAS No. 1039741-61-1 is often referenced in patents and scientific literature, highlighting its industrial and academic significance.

The growing interest in sustainable chemistry and green synthesis has also impacted research on 5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione. Researchers are exploring eco-friendly routes to synthesize such complex molecules, reducing the environmental footprint of pharmaceutical production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In conclusion, 5-[1-[[(1S,2S)-2-aMinocyclohexyl]aMino]ethylidene]-1,3-diMethyl-2,4,6(1H,3H,5H)-PyriMidinetrione (CAS No. 1039741-61-1) represents a fascinating area of research with broad implications for drug development and biochemical studies. Its unique structure, combined with the potential for diverse applications, makes it a compound worth watching in the coming years. As the scientific community continues to explore its properties, we can expect new insights that could revolutionize therapeutic approaches.